Cas no 80466-34-8 (hexa-2,4-dienal, Mixture of isomers)

hexa-2,4-dienal, Mixture of isomers structure

80466-34-8 structure

Product Name:hexa-2,4-dienal, Mixture of isomers

CAS No:80466-34-8

Molecular Formula:C₆H₈O

Molecular Weight:96.12712

CID:725590

PubChem ID:637564

hexa-2,4-dienal, Mixture of isomers Properties

Names and Identifiers

- 2,4-Hexadienal
- 2,4-Hexadiene-aldehyde
- 2,4-Hexanedienal
- hexa-2,4-dienal
- sorbaldehyde
- sorbic aldehyde
- hexa-2,4-dienal, Mixture of isomers
- NS00008669
- BATOPAZDIZEVQF-UHFFFAOYSA-N
- NSC 68096
- FT-0604957
- AKOS030228154
- 2,4-Hexadienaldehyd
- NSC 16184
- SB85358
- DTXSID20859279
- CCRIS 5124
- InChIKey： BATOPAZDIZEVQF-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H8O/c1-2-3-4-5-6-7/h2-6H,1H3
- SMILES： CC=CC=CC=O

Computed Properties

Exact Mass: 96.05750
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 96.058
Heavy Atom Count: 7
Complexity: 90.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 17.1A^2

Experimental Properties

LogP: 1.31760
PSA: 17.07000
Refractive Index: 1.541
Boiling Point: 174 deg C; 76 deg C @ 30 mm Hg
Flash Point: 68℃
Color/Form: liquid
Density: 0.857

hexa-2,4-dienal, Mixture of isomers Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GDKI-500mg	2,4-Hexadienal (mixture of isomers)	80466-34-8	95%	500mg	$83.00
Aaron	AR00GDSU-500mg	2,4-Hexadienal (mixture of isomers)	80466-34-8	95%	500mg	$52.00
Enamine	EN300-113666-0.05g	hexa-2,4-dienal, Mixture of isomers	80466-34-8	95%	0.05g	$19.0	2023-10-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H82800-25g	(E,E)-2,4-Hexadienal	80466-34-8	97%()	25g	¥468.0	2023-09-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	H0581-25ML	2,4-Hexadienal (mixture of isomers)	80466-34-8	>95.0%(GC)	25ml	¥450.00	2024-04-15

hexa-2,4-dienal, Mixture of isomers Synthesis

hexa-2,4-dienal, Mixture of isomers Suppliers

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hexa-2,4-dienal, Mixture of isomers Related Literature

1. Asymmetric cycloaddition reactions catalysed by diarylprolinol silyl ethers

Lydia Klier,Fernando Tur,Pernille H. Poulsen,Karl Anker J?rgensen Chem. Soc. Rev. 2017 46 1080
2. Asymmetric cycloaddition reactions catalysed by diarylprolinol silyl ethers

Lydia Klier,Fernando Tur,Pernille H. Poulsen,Karl Anker J?rgensen Chem. Soc. Rev. 2017 46 1080
3. Synthesis of conjugated dienes and polyenes via diethyl phosphite promoted carbonyl olefination

Ru Wang,Songlin Zhang RSC Adv. 2014 4 39497
4. Pyridine ring formation through the photoreaction of arenecarbothioamides with diene-conjugated carbonyl compounds?

Kazuaki Oda,Rikiji Nakagami,Naozumi Nishizono,Minoru Machida Chem. Commun. 1999 2371
5. Pyridine ring formation through the photoreaction of arenecarbothioamides with diene-conjugated carbonyl compounds?

Kazuaki Oda,Rikiji Nakagami,Naozumi Nishizono,Minoru Machida Chem. Commun. 1999 2371
6. Surface chemistry of MgO/SiO2 catalyst during the ethanol catalytic conversion to 1,3-butadiene: in-situ DRIFTS and DFT study

William E. Taifan,George X. Yan,Jonas Baltrusaitis Catal. Sci. Technol. 2017 7 4648
7. Identifying the roles of acid–base sites in formation pathways of tolualdehydes from acetaldehyde over MgO-based catalysts

Marcella Lusardi,Thomas Struble,Andrew R. Teixeira,Klavs F. Jensen Catal. Sci. Technol. 2020 10 536
8. Asymmetric syntheses. Part VII. Asymmetric reduction of ketones and alk-2-en-4-yn-1-ols with a lithium bismenthyloxyaluminium hydride complex; determination of the absolute configurations of allenic alcohols

R. James D. Evans,Stephen R. Landor,John P. Regan J. Chem. Soc. Perkin Trans. 1 1974 552
9. Utility of diene-tricarbonyliron complexes as mobile chiral auxiliaries: highly diastereoselective 1,5-nucleophilic substitution with 1,2-migration of the Fe(CO)3 moiety

Yoshiji Takemoto,Naoki Yoshikawa,Chuzo Iwata J. Chem. Soc. Chem. Commun. 1995 631
10. Synthesis and characterization of representative octa-1,3,5,7-tetraenes and deca-1,3,5,7,9-pentaenes

Charles W. Spangler,David A. Little J. Chem. Soc. Perkin Trans. 1 1982 2379

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes

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